![molecular formula C18H21N3O3 B2394963 4-[3-(2,3-dihydro-1-benzofuran-5-yl)pyrrolidine-1-carbonyl]-3-methoxy-1-methyl-1H-pyrazole CAS No. 2097896-38-1](/img/structure/B2394963.png)
4-[3-(2,3-dihydro-1-benzofuran-5-yl)pyrrolidine-1-carbonyl]-3-methoxy-1-methyl-1H-pyrazole
Overview
Description
The compound is a pyrazole derivative. Pyrazoles are a class of organic compounds with the formula C3H3N2H. They are characterized by a 5-membered aromatic ring with three carbon atoms and two adjacent nitrogen atoms . The compound also contains a benzofuran moiety, which is a heterocyclic compound consisting of fused benzene and furan rings .
Molecular Structure Analysis
The molecular structure of this compound would likely be complex due to the presence of multiple functional groups. The benzofuran moiety is a fused ring system, while the pyrazole is a 5-membered aromatic ring. The compound also contains a pyrrolidine ring, which is a type of secondary amine .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its specific structure. Factors such as polarity, molecular weight, and the presence of functional groups would all influence its properties .Scientific Research Applications
Anticancer Activity
Benzofuran derivatives, including our compound of interest, have demonstrated significant anticancer properties. For instance, some substituted benzofurans exhibit dramatic inhibitory effects on cell growth in various cancer types, such as leukemia, lung cancer, colon cancer, CNS cancer, melanoma, and ovarian cancer . Researchers are actively investigating the mechanisms underlying this activity and exploring their potential as novel chemotherapeutic agents.
Antifungal Potential
Certain benzofuran derivatives have also displayed antifungal activity. Although more research is needed, compounds with a benzofuran core structure could serve as promising candidates for combating fungal infections .
Antimicrobial Applications
The 4-position of benzofuran derivatives can be modified with halogens or hydroxyl groups, resulting in good antimicrobial activity. These compounds may offer new avenues for addressing antibiotic resistance and developing effective therapeutic agents against deadly microbes .
Hepatitis C Virus (HCV) Treatment
A recently discovered macrocyclic benzofuran compound exhibits anti-HCV activity. This finding raises hopes for an effective therapeutic drug to combat hepatitis C, a significant global health concern.
Future Directions
properties
IUPAC Name |
[3-(2,3-dihydro-1-benzofuran-5-yl)pyrrolidin-1-yl]-(3-methoxy-1-methylpyrazol-4-yl)methanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21N3O3/c1-20-11-15(17(19-20)23-2)18(22)21-7-5-14(10-21)12-3-4-16-13(9-12)6-8-24-16/h3-4,9,11,14H,5-8,10H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KKOZABQSUGZXLY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(C(=N1)OC)C(=O)N2CCC(C2)C3=CC4=C(C=C3)OCC4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21N3O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
327.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-[3-(2,3-dihydro-1-benzofuran-5-yl)pyrrolidine-1-carbonyl]-3-methoxy-1-methyl-1H-pyrazole | |
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